Cas no 1546150-51-9 (2-methyl-4,5,6,7-tetrahydro-2H-indazole-6-carboxylic acid)

• Product Name: 2-methyl-4,5,6,7-tetrahydro-2H-indazole-6-carboxylic acid
• CAS No: 1546150-51-9
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• CID: 5210094
• PubChem ID: 83816901
• Update Time: 2025-06-28

2-methyl-4,5,6,7-tetrahydro-2H-indazole-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2H-Indazole-6-carboxylic acid, 4,5,6,7-tetrahydro-2-methyl-
• 2-methyl-4,5,6,7-tetrahydro-2H-indazole-6-carboxylic acid

• Inchi： 1S/C9H12N2O2/c1-11-5-7-3-2-6(9(12)13)4-8(7)10-11/h5-6H,2-4H2,1H3,(H,12,13)
• InChI Key： FDGSKPGCJUQLLO-UHFFFAOYSA-N
• SMILES： N1=C2C(CCC(C(O)=O)C2)=CN1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 2-methyl-4,5,6,7-tetrahydro-2H-indazole-6-carboxylic acid

2-Methyl-4,5,6,7-Tetrahydro-2H-Indazole-6-Carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 1546150-51-9, known as 2-methyl-4,5,6,7-tetrahydro-2H-indazole-6-carboxylic acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the indazole family, which is a heterocyclic aromatic system with two nitrogen atoms in the ring. The indazole core is a versatile structure that has been extensively studied for its potential in drug discovery and material science.

The indazole framework is characterized by its unique electronic properties and structural flexibility, making it an ideal candidate for various applications. The tetrahydro derivative of indazole, as seen in this compound, introduces additional hydrogen atoms into the structure, enhancing its stability and bioavailability. The presence of a carboxylic acid group at the 6-position further diversifies its functional properties, enabling it to participate in hydrogen bonding and other intermolecular interactions.

Recent studies have highlighted the potential of 2-methyl-4,5,6,7-tetrahydro-2H-indazole-6-carboxylic acid as a lead compound in the development of novel therapeutic agents. Researchers have explored its ability to modulate key biological targets such as kinases and G-protein coupled receptors (GPCRs). These findings underscore the importance of this compound in advancing our understanding of molecular mechanisms underlying various diseases.

In terms of synthesis, this compound can be prepared through a variety of methods including cyclization reactions and enzymatic transformations. The introduction of the methyl group at the 2-position plays a crucial role in tuning the physical properties of the molecule, such as solubility and lipophilicity. These properties are critical for optimizing drug delivery systems and ensuring effective bioavailability.

Moreover, the carboxylic acid functionality at the 6-position allows for further chemical modifications, such as esterification or amidation. These derivatives have been investigated for their potential in targeting specific biological pathways and improving therapeutic outcomes. For instance, certain analogs have shown promise in inhibiting enzymes associated with neurodegenerative diseases like Alzheimer's.

The structural versatility of 2-methyl-4,5,6,7-tetrahydro-2H-indazole-6-carboxylic acid also extends to its applications beyond pharmacology. In materials science, this compound has been explored as a building block for constructing advanced materials with tailored electronic properties. Its ability to form stable supramolecular assemblies makes it a valuable component in the design of functional materials for sensing and catalysis.

In conclusion, 2-methyl-4,5,6,7-tetrahydro-2H-indazole-6-carboxylic acid represents a multifaceted molecule with significant potential across diverse scientific disciplines. Its unique chemical structure and functional groups make it an attractive candidate for both fundamental research and applied development. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.